Cas no 1369846-64-9 (Methyl 2-cyclobutylthiazole-5-carboxylate)

• Product Name: Methyl 2-cyclobutylthiazole-5-carboxylate
• CAS No: 1369846-64-9
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 4820531
• Update Time: 2025-05-24

Methyl 2-cyclobutylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyclobutylthiazole-5-carboxylate

• Inchi： 1S/C9H11NO2S/c1-12-9(11)7-5-10-8(13-7)6-3-2-4-6/h5-6H,2-4H2,1H3
• InChI Key： DUFIUTBIOVQQGJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CN=C1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4

Additional information on Methyl 2-cyclobutylthiazole-5-carboxylate

Methyl 2-cyclobutylthiazole-5-carboxylate (CAS No. 1369846-64-9): A Comprehensive Overview

Methyl 2-cyclobutylthiazole-5-carboxylate (CAS No. 1369846-64-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of both a cyclobutyl group and a thiazole ring in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

The molecular structure of Methyl 2-cyclobutylthiazole-5-carboxylate consists of a thiazole core substituted with a cyclobutyl group at the 2-position and a carboxylate ester at the 5-position. This configuration contributes to its versatility, allowing it to interact with biological targets in multiple ways. The thiazole ring is known for its presence in numerous bioactive molecules, including antibiotics and antifungal agents, while the cyclobutyl group can enhance lipophilicity and metabolic stability.

In recent years, there has been a surge in research focused on thiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiazole scaffold exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a cyclobutyl group into these derivatives often enhances their pharmacokinetic profiles, making them more suitable for therapeutic use. Methyl 2-cyclobutylthiazole-5-carboxylate is no exception and has been explored in several preclinical studies for its potential pharmacological benefits.

One of the most compelling aspects of Methyl 2-cyclobutylthiazole-5-carboxylate is its potential role in drug discovery. Researchers have been particularly interested in its ability to modulate enzyme activity and receptor binding. For instance, preliminary studies suggest that this compound may interact with certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The cyclobutyl moiety, in particular, has been shown to influence binding affinity and selectivity, which are critical factors in drug design.

The synthesis of Methyl 2-cyclobutylthiazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluations. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been utilized to construct the complex framework of this compound efficiently.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of Methyl 2-cyclobutylthiazole-5-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets at the atomic level. These simulations have helped researchers predict potential side effects and optimize drug-like properties, thereby accelerating the drug development process.

In addition to its pharmaceutical applications, Methyl 2-cyclobutylthiazole-5-carboxylate has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel materials with enhanced properties such as conductivity and luminescence. Researchers are exploring its potential use in organic electronics and sensors, where such characteristics are highly desirable.

The safety profile of Methyl 2-cyclobutylthiazole-5-carboxylate is another area of active investigation. Toxicological studies have been conducted to assess its acute and chronic effects on living organisms. Preliminary results indicate that the compound exhibits low toxicity at moderate doses, suggesting its potential for safe use in therapeutic applications. However, further comprehensive toxicological evaluations are necessary to fully understand its safety profile.

The future directions for research on Methyl 2-cyclobutylthiazole-5-carboxylate are vast and exciting. Ongoing studies aim to explore its mechanisms of action in greater detail and identify new therapeutic targets. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield innovative strategies for incorporating this compound into novel drug candidates.

In conclusion, Methyl 2-cyclobutylthiazole-5-carboxylate (CAS No. 1369846-64-9) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features, combined with promising preclinical results, make it a compelling subject for further research. As our understanding of its properties continues to grow, so too will its applications in medicine and beyond.